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Compound of Interest

Compound Name: Nicotinamide N-oxide

Cat. No.: B030751

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Nicotinamide N-oxide, a key metabolite
of nicotinamide (Vitamin B3). It is designed to furnish researchers, scientists, and drug
development professionals with essential information on sourcing analytical standards, detailed
experimental protocols for its quantification, and insights into its biological significance and
signaling pathways.

Sourcing Nicotinamide N-oxide Analytical Standards

The procurement of high-purity analytical standards is fundamental for accurate and
reproducible research. Several reputable suppliers offer Nicotinamide N-oxide for research

purposes. A summary of key suppliers and their product specifications is provided below to
facilitate selection.
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Supplier

Product
Name

CAS
Number

Purity

Available
Formats

Additional
Information

MedchemExp

ress

Nicotinamide
N-oxide
(Standard)

1986-81-8

Analytical
Standard
Grade

10 mg, 25
mg, 50 mg,
100 mg

Intended for
research and
analytical
applications;
Certificate of
Analysis
(CoA) and
HNMR report
available

upon request.

[1]

APEXxBIO

Nicotinamide

N-oxide

1986-81-8

=298.00%

100 mg, 200
mg, 500 mg,
19

CoA and
NMR data
available;
Soluble in
DMSO and

water.[2]

Cayman

Chemical

Nicotinamide

N-oxide

1986-81-8

298%

1 mg, 5 mg,
10 mg

Batch-
specific data
including CoA
and GC-MS
data available

for download.

[3]

Thermo
Scientific

Chemicals

Nicotinamide
N-oxide, 98%

1986-81-8

98%

25¢

Formerly part
of the Alfa
Aesar

portfolio.

LGC
Standards

Nicotinamide
N-Oxide

1986-81-8

High Quality

Varies

Reference
material
characterized
in

accordance
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with 1ISO
17025.[4]

Certificate of

Analysis
Nicotinamide- ) available,
MOLNOVA ) 1986-81-8 >98% (HPLC) Varies o
N-oxide confirming

structure by
NMR.[5]

Experimental Protocols

This section details methodologies for the analysis of Nicotinamide N-oxide in biological
matrices and for investigating its biological activity.

Quantification of Nicotinamide N-oxide by High-
Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the separation and quantification of Nicotinamide
N-oxide. It is based on established reverse-phase HPLC principles.[1]

Objective: To quantify the concentration of Nicotinamide N-oxide in a given sample.
Materials:

» Nicotinamide N-oxide analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (or formic acid for MS-compatibility)

HPLC system with UV or MS detector

Newcrom R1 column or equivalent C18 column

Procedure:
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o Standard Preparation:

o Prepare a stock solution of Nicotinamide N-oxide (e.g., 1 mg/mL) in a suitable solvent
(e.g., water or DMSO).

o Perform serial dilutions to create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10
pg/mL).

e Sample Preparation (from human liver microsomes):[6]
o Incubate human liver microsomes with nicotinamide.

o Stop the reaction by adding a protein precipitation agent (e.g., ice-cold acetonitrile or
methanol).

o Centrifuge to pellet the precipitated protein.
o Collect the supernatant and dry it under a vacuum.
o Reconstitute the dried extract in the HPLC mobile phase.
e HPLC Conditions:
o Column: Newcrom R1 or equivalent reverse-phase column.[1]

o Mobile Phase: A mixture of acetonitrile and water with a small percentage of phosphoric
acid (e.g., 0.1%). For LC-MS applications, replace phosphoric acid with formic acid.[1]

o Flow Rate: As per column manufacturer's recommendation (e.g., 1 mL/min).
o Injection Volume: 10-20 pL.

o Detection: UV detector at an appropriate wavelength (e.g., 260 nm) or a mass
spectrometer.

e Analysis:

o Inject the calibration standards to generate a standard curve.
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o Inject the prepared samples.

o Quantify the amount of Nicotinamide N-oxide in the samples by comparing their peak
areas to the standard curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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